molecular formula C24H35NO3S B3446938 N-benzyl-N-(2-hydroxyethyl)-2,4,6-triisopropylbenzenesulfonamide

N-benzyl-N-(2-hydroxyethyl)-2,4,6-triisopropylbenzenesulfonamide

Cat. No. B3446938
M. Wt: 417.6 g/mol
InChI Key: BSJIPVKFNAMXCV-UHFFFAOYSA-N
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Description

“N-benzyl-N-(2-hydroxyethyl)carbamate” is a compound that has been mentioned in the literature .


Synthesis Analysis

There’s a process for preparing N,N-bis(2-hydroxyethyl)benzylamine starting with benzyl chloride . This process involves the conversion of benzyl chloride to the corresponding N,N-bis(2-chloroethyl)benzylamine in toluene solution .


Molecular Structure Analysis

The X-ray structure of a similar compound, “N-Benzyl-N-(2-hydroxyethyl)-2-(oxazolidin-2-on-3-yl)-2-phenylacetamide”, features hydrogen-bonded dimers involving the hydroxyl OH and amide carbonyl, forming a 14-membered ring .


Chemical Reactions Analysis

The title compound, obtained by base-induced dimerization of 3-benzyloxazolidin-2-one, has been prepared and fully characterised . The reaction was stirred for 15 min at −78 °C and a further hour at room temperature .


Physical And Chemical Properties Analysis

“N-Benzylethanolamine” has a melting point of -30℃, a boiling point of 153-156 °C12 mm Hg (lit.), and a density of 1.065 g/mL at 25 °C (lit.) . It’s miscible in water .

Safety and Hazards

“N-benzyl-N-(2-hydroxyethyl)carbamate” has a GHS07 pictogram and a warning signal word . The hazard statements include H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .

Future Directions

The extension of the [1,2]-Wittig rearrangement to benzyloxy-substituted heterocycles has only been achieved in a few cases . Future research could focus on extending this rearrangement to other benzyloxy-substituted heterocycles .

properties

IUPAC Name

N-benzyl-N-(2-hydroxyethyl)-2,4,6-tri(propan-2-yl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H35NO3S/c1-17(2)21-14-22(18(3)4)24(23(15-21)19(5)6)29(27,28)25(12-13-26)16-20-10-8-7-9-11-20/h7-11,14-15,17-19,26H,12-13,16H2,1-6H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BSJIPVKFNAMXCV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=CC(=C(C(=C1)C(C)C)S(=O)(=O)N(CCO)CC2=CC=CC=C2)C(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H35NO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

417.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-benzyl-N-(2-hydroxyethyl)-2,4,6-tri(propan-2-yl)benzenesulfonamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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